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A Comparative Guide to Poly(2,6-diphenylphenylene oxide) and PEEK for Researchers and

Drug Development Professionals

In the realm of high-performance polymers, both poly(2,6-diphenylphenylene oxide) (PPPO)

and polyetheretherketone (PEEK) stand out for their exceptional properties, making them

suitable for demanding applications in research, scientific instrumentation, and medical

devices. This guide provides a detailed comparison of their key characteristics, supported by

experimental data and protocols, to aid in material selection for specific applications.

Overview
Poly(2,6-diphenylphenylene oxide), often known by its trademark Tenax®, is a porous polymer

resin synthesized through the oxidative polymerization of 2,6-diphenylphenol.[1] It is

particularly recognized for its high thermal stability and is widely used for trapping volatile and

semi-volatile organic compounds from various matrices.[1][2]

Polyetheretherketone (PEEK) is a semi-crystalline thermoplastic belonging to the

polyaryletherketone (PAEK) family.[3] It is renowned for its excellent mechanical strength,

chemical resistance, and biocompatibility, retaining these properties at elevated temperatures.

[3]
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The following tables summarize the key mechanical, thermal, and electrical properties of PPPO

and PEEK, providing a quantitative basis for comparison.

Mechanical Properties

Property
Poly(2,6-
diphenylphenylene oxide)
(PPPO)

PEEK

Density (g/cm³) 0.25 1.32

Tensile Strength (MPa) Data not available 90 - 100

Flexural Modulus (GPa) Data not available 3.6

Elongation at Break (%) Data not available 50

Note: Comprehensive mechanical property data for solid forms of poly(2,6-diphenylphenylene

oxide) is limited as it is primarily used in a porous form (Tenax®).

Thermal Properties

Property
Poly(2,6-
diphenylphenylene oxide)
(PPPO)

PEEK

Maximum Service Temperature

(°C)
350 250 (continuous)

Glass Transition Temperature

(Tg) (°C)
Data not available 143

Melting Temperature (Tm) (°C) Data not available 343

Thermal Conductivity

(W/(m·K))
Data not available 0.25

Electrical Properties
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Property
Poly(2,6-
diphenylphenylene oxide)
(PPPO)

PEEK

Dielectric Strength (kV/mm) Data not available 17 - 25

Dielectric Constant @ 1MHz Data not available 3.2 - 3.3

Volume Resistivity (Ohm·cm) Data not available > 10^16

Chemical Resistance
Poly(2,6-diphenylphenylene oxide) (PPPO) / Tenax®: PPPO exhibits good thermal and

chemical stability. However, it can react with strong oxidizing agents such as chlorine, ozone,

and nitrogen oxides, which can lead to the formation of artifacts like acetophenone and

benzaldehyde.[1] It has a low affinity for water.[2]

Polyetheretherketone (PEEK): PEEK is known for its excellent chemical resistance to a wide

range of organic and inorganic chemicals, including many acids, bases, and hydrocarbons.[4] It

is, however, susceptible to attack by concentrated sulfuric and nitric acids.[4] PEEK exhibits

very low moisture absorption and is resistant to hydrolysis, allowing for its use in steam or high-

pressure water environments without significant degradation of its properties.

Experimental Protocols
Detailed methodologies for determining the key properties of these polymers are outlined

below, referencing standardized testing protocols.

Tensile Properties (ASTM D638)
This test method is used to determine the tensile properties of plastics.

Specimen Preparation: Test specimens are typically injection molded or machined into a

"dog-bone" shape. The standard Type I specimen is commonly used for rigid plastics.[5]

Procedure: The specimen is mounted in the grips of a universal testing machine. A tensile

load is applied at a constant rate of crosshead movement until the specimen fails.[6][7] An

extensometer is used to measure the elongation of the specimen.
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Data Acquired: Tensile strength, tensile modulus, and elongation at break are calculated from

the load-elongation curve.[6]

Flexural Properties (ASTM D790)
This test method determines the flexural properties of plastics.

Specimen Preparation: Rectangular specimens of a specified size are used. For ASTM

D790, a common specimen size is 3.2mm x 12.7mm x 125mm.[8]

Procedure: The specimen is placed on two supports, and a load is applied to the center

(three-point bending). The test is conducted at a specified rate, and the load and deflection

are recorded until the specimen breaks or reaches a maximum strain of 5%.[8]

Data Acquired: Flexural strength and flexural modulus are determined from the load-

deflection data.[9]

Thermal Conductivity (ASTM E1530)
This method is used to evaluate the resistance to thermal transmission using a guarded heat

flow meter.

Specimen Preparation: A flat, uniform sample, typically 25 mm to 50 mm in diameter, is

prepared. The surfaces must be clean to ensure good thermal contact.[10]

Procedure: The specimen is placed between two plates in a heat flow meter apparatus. A

controlled temperature gradient is established across the specimen, and the heat flux is

measured by a calibrated heat flow transducer.[11]

Data Acquired: The thermal conductivity is calculated from the measured heat flux, the

temperature difference across the specimen, and the specimen's thickness.[11]

Dielectric Strength (ASTM D149)
This test method measures a material's ability to withstand high voltage without electrical

breakdown.
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Specimen Preparation: Test specimens are typically plaques or films with a thickness

between 0.8 to 3.2 mm.[12]

Procedure: The specimen is placed between two electrodes, and a voltage is applied and

increased at a uniform rate until dielectric breakdown occurs. The test can be performed in

air or insulating oil to prevent flashover.[3][12]

Data Acquired: The dielectric strength is calculated by dividing the breakdown voltage by the

thickness of the specimen.[12]

Synthesis Workflows
The synthesis of these two polymers follows distinct chemical pathways, which are visualized

below.
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Synthesis of Poly(2,6-diphenylphenylene oxide) (PPPO)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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